Cas no 126443-14-9 ((2E)-1-(4-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one)

(2E)-1-(4-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one structure
126443-14-9 structure
Product Name:(2E)-1-(4-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
CAS No:126443-14-9
MF:C15H10ClFO
MW:260.690706729889
CID:3062006
PubChem ID:5376496
Update Time:2025-04-21

(2E)-1-(4-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-1-(4-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
    • NSC159104
    • NSC-159104
    • Z46033285
    • 126443-14-9
    • trans-4'-Chloro-4-fluorochalcone
    • 2-Propen-1-one, 1-(4-chlorophenyl)-3-(4-fluorophenyl)-, (2E)-
    • InChI=1/C15H10ClFO/c16-13-6-4-12(5-7-13)15(18)10-3-11-1-8-14(17)9-2-11/h1-10H/b10-3+
    • PLCRXLPQUCVAPP-XCVCLJGOSA-N
    • PLCRXLPQUCVAPP-XCVCLJGOSA-
    • (E)-1-(4-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
    • MFCD00018703
    • (2E)-1-(4-Chlorophenyl)-3-(4-fluorophenyl)-2-propen-1-one #
    • SCHEMBL2646485
    • AKOS001335064
    • Inchi: 1S/C15H10ClFO/c16-13-6-4-12(5-7-13)15(18)10-3-11-1-8-14(17)9-2-11/h1-10H/b10-3+
    • InChI Key: PLCRXLPQUCVAPP-XCVCLJGOSA-N
    • SMILES: ClC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 260.0404208Da
  • Monoisotopic Mass: 260.0404208Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

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